BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for p62-ZZ
Ligand 1 in Mitophagy Induction

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p62-ZZ ligand 1

Cat. No.: B15542964

For Researchers, Scientists, and Drug Development Professionals

Introduction

p62/SQSTML1 is a multifunctional protein that plays a crucial role in selective autophagy, a
cellular process responsible for the degradation of specific cytoplasmic components, including
damaged mitochondria (mitophagy). The ZZ-type zinc finger domain of p62 is a key interaction
hub that recognizes various binding partners, thereby linking cargo to the autophagic
machinery. Small molecule ligands targeting the p62-ZZ domain have emerged as powerful
tools to modulate p62-dependent autophagy and study its role in cellular homeostasis and
disease. This document provides detailed application notes and protocols for the use of a
generic "p62-ZZ Ligand 1" for the induction and study of mitophagy. The information is based
on published data for known p62-ZZ ligands such as YTK-2205, XIE62-1004, and ATB1021.

Mechanism of Action

p62-ZZ Ligand 1 acts as a chemical inducer of p62-mediated selective autophagy. The binding
of the ligand to the ZZ domain of p62 is thought to induce a conformational change that
promotes the self-oligomerization of p62.[1] This oligomerization is a critical step for the
efficient recognition and engulfment of ubiquitinated cargo, such as damaged mitochondria,
into autophagosomes. The p62 oligomers then interact with LC3 (Microtubule-associated
protein 1A/1B-light chain 3) on the autophagosome membrane, thereby tethering the cargo for
subsequent lysosomal degradation.[1]
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Quantitative Data Summary

The following table summarizes key quantitative data for commercially available p62-ZZ ligands
used in mitophagy and autophagy studies. This information can serve as a starting point for
optimizing the use of a novel p62-ZZ Ligand 1.

Ligand L Organism/C  Concentrati Treatment
Application . Reference
Name ell Type on/Dosage Duration
In vivo ] ]
o C57/BL6 20 mg/kg (i.p.  Daily for 6
YTK-2205 hepatotoxicity ) ] [2][3]
mice injection) days
model
Bone
_ marrow-
In vitro )
YTK-2205 derived 5-10 uM 6 hours [3]
xenophagy
macrophages
(BMDMs)
In vitro p62
XIE62-1004 puncta HelLa cells 2.5 uM 1 hour [4]
formation
In vitro Peritoneal
) 1 hour pre-
ATB1021 mitophagy macrophages 10 uM [5]
treatment
induction (PMs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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